2-Ethyl-5-((4-isopropylphenyl)(morpholino)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[morpholin-4-yl-(4-propan-2-ylphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C20H26N4O2S/c1-4-16-21-20-24(22-16)19(25)18(27-20)17(23-9-11-26-12-10-23)15-7-5-14(6-8-15)13(2)3/h5-8,13,17,25H,4,9-12H2,1-3H3
• InChI Key: NDAVJAXZKICCFU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C(C)C)N4CCOCC4)O
• Molecular Formula: C20H26N4O2S
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The molecular formula of the compound is C17H20N4O2S, and its molecular weight is 344.43.

Chemical Reactions Analysis

While specific chemical reactions involving “2-Ethyl-5-((4-isopropylphenyl)(morpholino)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol” are not available, similar compounds have been synthesized via reactions of hydrazonoyl halides.

Scientific Research Applications

Synthesis and Biological Activities

• Some research focuses on the synthesis of novel 1,2,4-triazole derivatives, including compounds with morpholine components, and evaluates their antimicrobial activities. These studies often aim to develop new therapeutic agents that could address drug-resistant bacterial and fungal infections (Bektaş et al., 2007).

Antioxidant and Protective Effects

• Another area of research investigates the protective effects of thiazolo[3,2-b]-1,2,4-triazoles on ethanol-induced oxidative stress in mouse brain and liver, indicating potential therapeutic applications in protecting against oxidative damage (Aktay et al., 2005).

Chemical Synthesis and Characterization

• Studies also include the design and synthesis of new 1,2,4-triazole derivatives containing morpholine moieties as antimicrobial agents, highlighting the versatile applications of these compounds in developing new chemical entities with potential medicinal benefits (Sahin et al., 2012).
• Research on the synthesis and reactions of 2,3-dihydrothiazolo[3,2-a]pyrimidine derivatives showcases the exploration of novel chemical reactions and the potential for discovering new compounds with varied biological activities (Kinoshita et al., 1987).